6-Oxo-6-(prop-2-enylamino)hexanoic acid

• IUPAC Name: 6-oxo-6-(prop-2-enylamino)hexanoic acid
• InChI: InChI=1S/C9H15NO3/c1-2-7-10-8(11)5-3-4-6-9(12)13/h2H,1,3-7H2,(H,10,11)(H,12,13)
• InChI Key: KHCSQDKWCVFIJZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)CCCCC(=O)O
• Molecular Formula: C9H15NO3
• Molecular Weight: 185.22 g/mol

Description

6-Oxo-6-(prop-2-enylamino)hexanoic acid is a hexanoic acid derivative characterized by a ketone group at the 6th carbon and a prop-2-enylamino (allylamino) substituent at the same position. This structure combines reactivity from both the α,β-unsaturated amine and the carboxylic acid functionalities, making it a candidate for applications in organic synthesis and medicinal chemistry.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Structural and Functional Group Variations

Key structural analogs of 6-Oxo-6-(prop-2-enylamino)hexanoic acid include:

Compound Name	Substituent at C6	Molecular Weight (g/mol)	Key Functional Groups	Reference Evidence
6-Oxo-6-(prop-2-enylamino)hexanoic acid	Prop-2-enylamino	~185.2 (calculated)	Carboxylic acid, α,β-unsaturated amine, ketone	N/A (hypothetical)
(Z)-6-(3-Carboxyacrylamido)hexanoic acid	3-Carboxyacrylamido	~229.2 (calculated)	Carboxylic acid, acrylamide
6-Oxo-6-(4-isopropoxyphenyl)hexanoic acid	4-Isopropoxyphenyl	264.32	Carboxylic acid, aryl ether, ketone
6-Oxo-6-(2-thienyl)hexanoic acid	2-Thienyl	212.27	Carboxylic acid, thiophene, ketone
Fmoc-l-hgn(trt)-oh	Tritylamino and fluorenyl	625.27	Carboxylic acid, Fmoc, trityl

Physicochemical Properties

• Solubility : Polar substituents (e.g., carboxyacrylamido in ) enhance water solubility, while aromatic groups (e.g., 4-isopropoxyphenyl in ) increase lipophilicity.
• Thermal Stability : The α,β-unsaturated amine in the target compound may confer lower thermal stability compared to saturated analogs due to conjugation effects.

Key Research Findings

Synthetic Flexibility: The 6-oxohexanoic acid scaffold permits diverse functionalization, as demonstrated by the synthesis of esters, amides, and aryl derivatives .

Structure-Activity Relationships (SAR) : Electron-withdrawing substituents (e.g., carboxyacrylamido) enhance electrophilicity at the ketone, influencing reactivity in condensation reactions .

Challenges in Characterization : Derivatives with multiple stereocenters (e.g., Fmoc-l-hgn(trt)-oh in ) require advanced analytical techniques like chiral HPLC or X-ray crystallography for structural confirmation.